2-((4-Methoxybenzyl)thio)-4,6-dimethylnicotinonitrile

• IUPAC Name: 2-[(4-methoxyphenyl)methylsulfanyl]-4,6-dimethylpyridine-3-carbonitrile
• InChI: InChI=1S/C16H16N2OS/c1-11-8-12(2)18-16(15(11)9-17)20-10-13-4-6-14(19-3)7-5-13/h4-8H,10H2,1-3H3
• InChI Key: UKTLVJYAGUZXOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1C#N)SCC2=CC=C(C=C2)OC)C
• Molecular Formula: C16H16N2OS
• DSSTOX Substance ID: DTXSID201325990
• Molecular Weight: 284.4 g/mol
• Solubility: 2.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 444080-24-4

Description

Synthesis Analysis

The synthesis of similar compounds often involves protection/deprotection strategies. For instance, the synthesis of phenoxy substituted 4-chloro-N-(aryl/alkyl)thiophene-2-sulfonamides uses a p-methoxybenzyl (PMB) protection/deprotection strategy. Nucleophilic displacement of PMB protected 4,5-dichloro-N-(aryl/alkyl)-thiophene-2-sulfonamides is carried out with different phenols under mild basic conditions.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often utilize a radical approach. For example, the protodeboronation of alkyl boronic esters has been achieved using a radical approach.

Scientific Research Applications

Photoinduced Intramolecular Charge Transfer

Studies demonstrate the substituent-dependent photochemical behavior of compounds with structural similarities to "2-((4-Methoxybenzyl)thio)-4,6-dimethylnicotinonitrile", showing that the presence of methoxy groups influences the formation of twisted intramolecular charge transfer (TICT) states. These findings are significant for the development of photoactive materials and the understanding of photophysical properties in molecular design (Yang et al., 2004).

Asymmetric Michael Addition Reactions

Research on asymmetric Michael addition of activated methylene compounds highlights the utility of certain functional groups in synthesizing compounds with high enantioselectivity. This process is valuable for creating chiral centers in organic synthesis, suggesting potential applications in the synthesis of complex molecules including pharmaceuticals (Inokuma, Hoashi, & Takemoto, 2006).

Safety and Hazards

The safety data sheet for similar compounds suggests avoiding dust formation, breathing mist, gas or vapours, and avoiding contact with skin and eyes.